Cas no 1158410-95-7 (N-propyloxan-4-amine hydrochloride)

• Product Name: N-propyloxan-4-amine hydrochloride
• CAS No: 1158410-95-7
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• CID: 4561176
• PubChem ID: 71299311
• Update Time: 2025-05-27

N-propyloxan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• tetrahydro-N-propyl-2H-Pyran-4-amine hydrochloride
• n-Propyloxan-4-amine hydrochloride
• N-propyloxan-4-amine hydrochloride

• Inchi： 1S/C8H17NO.ClH/c1-2-5-9-8-3-6-10-7-4-8;/h8-9H,2-7H2,1H3;1H
• InChI Key： DPYCMNYMDBESIY-UHFFFAOYSA-N
• SMILES： N(C1CCOCC1)CCC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on N-propyloxan-4-amine hydrochloride

Recent Advances in the Study of N-propyloxan-4-amine Hydrochloride (CAS: 1158410-95-7)

N-propyloxan-4-amine hydrochloride (CAS: 1158410-95-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural properties, has been the subject of several studies aimed at elucidating its pharmacological activities and mechanisms of action. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of N-propyloxan-4-amine hydrochloride to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and chromatography purification, to obtain high-purity samples of the compound. These efforts have been crucial in facilitating subsequent pharmacological evaluations and in vitro/in vivo studies.

One of the key areas of investigation has been the compound's potential as a modulator of central nervous system (CNS) targets. Preliminary data suggest that N-propyloxan-4-amine hydrochloride exhibits affinity for specific neurotransmitter receptors, which could pave the way for its use in treating neurological disorders such as depression, anxiety, and schizophrenia. However, further mechanistic studies are required to fully understand its interactions with these targets.

In addition to its CNS applications, N-propyloxan-4-amine hydrochloride has shown promise in oncology research. Recent in vitro studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, possibly through the induction of apoptosis or cell cycle arrest. These findings have spurred interest in exploring its potential as an adjunct therapy in combination with existing anticancer agents.

Despite these promising results, challenges remain in the development of N-propyloxan-4-amine hydrochloride as a viable therapeutic agent. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. Researchers are currently exploring various drug delivery systems, including nanoparticles and liposomes, to overcome these limitations and improve the compound's clinical applicability.

In conclusion, N-propyloxan-4-amine hydrochloride (CAS: 1158410-95-7) represents a compelling candidate for further investigation in the fields of neuroscience and oncology. Its unique chemical structure and preliminary pharmacological activities warrant continued research to unlock its full therapeutic potential. Future studies should focus on elucidating its mechanisms of action, optimizing its drug-like properties, and evaluating its safety and efficacy in preclinical and clinical settings.